Cas no 1892747-92-0 (7-bromo-2-propylimidazo1,2-apyridine)

• Product Name: 7-bromo-2-propylimidazo1,2-apyridine
• CAS No: 1892747-92-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 6322305
• PubChem ID: 117135262
• Update Time: 2025-10-29

7-bromo-2-propylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-propylimidazo1,2-apyridine
• 1892747-92-0
• 7-Bromo-2-propylimidazo[1,2-a]pyridine
• EN300-1197867

• Inchi： 1S/C10H11BrN2/c1-2-3-9-7-13-5-4-8(11)6-10(13)12-9/h4-7H,2-3H2,1H3
• InChI Key： CNNFEVMMHKBZSU-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(CCC)N=C2C=1

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.3Ų

Additional information on 7-bromo-2-propylimidazo1,2-apyridine

7-Bromo-2-Propylimidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound 7-bromo-2-propylimidazo[1,2-a]pyridine (CAS No. 1892747-92-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazo[1,2-a]pyridine family, which is a class of nitrogen-containing heterocycles known for their unique electronic properties and potential applications in drug design and advanced materials. The imidazo[1,2-a]pyridine core is particularly interesting due to its ability to form stable radical species and its role in various biochemical interactions.

Recent studies have highlighted the importance of 7-bromo-2-propylimidazo[1,2-a]pyridine in the development of novel therapeutic agents. Researchers have explored its potential as a scaffold for designing antioxidants, anticancer drugs, and neuroprotective agents. The bromine substituent at the 7-position plays a crucial role in modulating the electronic properties of the molecule, making it a versatile building block for medicinal chemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, 7-bromo-2-propylimidazo[1,2-a]pyridine has shown promise in materials science. Its ability to form stable radical cations makes it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). A 2023 paper in *Advanced Materials* reported that thin films of this compound exhibit excellent charge transport properties, which could be exploited for next-generation electronic devices.

The synthesis of 7-bromo-2-propylimidazo[1,2-a]pyridine typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the condensation of appropriate starting materials followed by bromination at the 7-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are critical for scaling up production to meet growing demand from both academic and industrial sectors.

From an environmental standpoint, the handling and disposal of 7-bromo-2-propylimidazo[1,2-a]pyridine must adhere to established safety protocols. Although it is not classified as a hazardous chemical under current regulations, proper precautions should be taken to minimize exposure during synthesis and application. Researchers are also investigating its biodegradability to ensure sustainable use in various industries.

Looking ahead, the future of 7-bromo-2-propylimidazo[1,2-a]pyridine lies in its potential for interdisciplinary applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities and uses for this compound. For example, ongoing research aims to exploit its radical stability for applications in energy storage systems and sensors.

In conclusion, 7-bromo-2-propylimidazo[1,2-a]pyridine is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties make it an invaluable tool for advancing drug discovery and materials innovation. As research continues to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in shaping future technological and medical breakthroughs.